Cas no 374920-46-4 ((5E)-2-4-(4-methylphenyl)piperazin-1-yl-5-(phenylmethylidene)-4,5-dihydro-1,3-thiazol-4-one)

• Product Name: (5E)-2-4-(4-methylphenyl)piperazin-1-yl-5-(phenylmethylidene)-4,5-dihydro-1,3-thiazol-4-one
• CAS No: 374920-46-4
• MF: C₂₁H₂₁N₃OS
• MW: 363.47594332695
• CID: 5970569
• PubChem ID: 1915675
• Update Time: 2025-07-16

(5E)-2-4-(4-methylphenyl)piperazin-1-yl-5-(phenylmethylidene)-4,5-dihydro-1,3-thiazol-4-one Chemical and Physical Properties

Names and Identifiers

• (5E)-2-4-(4-methylphenyl)piperazin-1-yl-5-(phenylmethylidene)-4,5-dihydro-1,3-thiazol-4-one
• (5E)-5-benzylidene-2-[4-(4-methylphenyl)piperazin-1-yl]-1,3-thiazol-4-one
• 4(5H)-Thiazolone, 2-[4-(4-methylphenyl)-1-piperazinyl]-5-(phenylmethylene)-
• (5E)-2-[4-(4-methylphenyl)piperazin-1-yl]-5-(phenylmethylidene)-4,5-dihydro-1,3-thiazol-4-one
• (E)-5-benzylidene-2-(4-(p-tolyl)piperazin-1-yl)thiazol-4(5H)-one
• 374920-46-4
• AKOS005609777
• F1327-0005

• Inchi： 1S/C21H21N3OS/c1-16-7-9-18(10-8-16)23-11-13-24(14-12-23)21-22-20(25)19(26-21)15-17-5-3-2-4-6-17/h2-10,15H,11-14H2,1H3
• InChI Key： IZFJSLNSHZMLMQ-UHFFFAOYSA-N
• SMILES： S1C(=CC2=CC=CC=C2)C(=O)N=C1N1CCN(C2=CC=C(C)C=C2)CC1

Computed Properties

• Exact Mass: 363.14053348g/mol
• Monoisotopic Mass: 363.14053348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 61.2Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 552.9±60.0 °C(Predicted)
• pka: 5.47±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on (5E)-2-4-(4-methylphenyl)piperazin-1-yl-5-(phenylmethylidene)-4,5-dihydro-1,3-thiazol-4-one

Recent Advances in the Study of (5E)-2-4-(4-methylphenyl)piperazin-1-yl-5-(phenylmethylidene)-4,5-dihydro-1,3-thiazol-4-one (CAS: 374920-46-4)

The compound (5E)-2-4-(4-methylphenyl)piperazin-1-yl-5-(phenylmethylidene)-4,5-dihydro-1,3-thiazol-4-one (CAS: 374920-46-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This thiazolone derivative, characterized by a piperazine moiety and a phenylmethylidene group, exhibits unique pharmacological properties that make it a promising candidate for drug development. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its biological activities.

One of the key areas of research has been the compound's interaction with various biological targets. Preliminary findings suggest that it may act as a modulator of specific neurotransmitter receptors, particularly those involved in neurological disorders such as schizophrenia and depression. The presence of the piperazine ring, a common pharmacophore in CNS-active drugs, is believed to contribute to its affinity for these receptors. Additionally, the thiazolone core has been implicated in inhibiting enzymes involved in inflammatory pathways, suggesting potential applications in treating inflammatory diseases.

Recent synthetic efforts have aimed at improving the yield and purity of (5E)-2-4-(4-methylphenyl)piperazin-1-yl-5-(phenylmethylidene)-4,5-dihydro-1,3-thiazol-4-one. Novel catalytic methods and green chemistry approaches have been employed to streamline its production, making it more accessible for further pharmacological testing. These advancements are critical for scaling up production and ensuring reproducibility in preclinical studies.

In vitro and in vivo studies have provided promising results regarding the compound's efficacy and safety profile. For instance, a 2023 study demonstrated its ability to reduce pro-inflammatory cytokine levels in a murine model of colitis, with minimal off-target effects. Another study highlighted its neuroprotective properties in models of oxidative stress-induced neuronal damage. These findings underscore its potential as a multi-target therapeutic agent.

Despite these advancements, challenges remain in fully understanding the compound's pharmacokinetics and pharmacodynamics. Future research directions include structural optimization to enhance bioavailability and reduce potential toxicity, as well as detailed mechanistic studies to uncover its interactions at the molecular level. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to translate these findings into clinical applications.

In conclusion, (5E)-2-4-(4-methylphenyl)piperazin-1-yl-5-(phenylmethylidene)-4,5-dihydro-1,3-thiazol-4-one represents a promising scaffold for drug discovery. Its diverse biological activities and synthetic tractability make it a valuable subject for ongoing research. As more data becomes available, this compound may pave the way for novel therapies addressing unmet medical needs in neurology and inflammation.